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Compound of Interest

Compound Name: Curcumaromin C

Cat. No.: B15589605 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Curcumaromin C is a diarylheptanoid, a class of natural phenols, isolated from the rhizomes

of Curcuma aromatica. This technical guide provides a comprehensive overview of the

spectroscopic data for Curcumaromin C, including Nuclear Magnetic Resonance (NMR),

Mass Spectrometry (MS), and Infrared (IR) data. The information presented herein is crucial for

the identification, characterization, and further investigation of this compound for potential

therapeutic applications. The data is based on the original isolation and structure elucidation

research.

Spectroscopic Data
The following tables summarize the key quantitative spectroscopic data for Curcumaromin C.

Table 1: ¹H-NMR Spectroscopic Data for Curcumaromin
C (500 MHz, CDCl₃)
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Position
Chemical Shift (δ,
ppm)

Multiplicity
Coupling Constant
(J, Hz)

1-H 2.80 m

1-H' 2.72 m

2-H 1.75 m

2-H' 1.65 m

3-H 4.65 t 6.4

4-H 1.50 m

4-H' 1.40 m

5-OH 5.45 br s

6-H 6.58 d 15.9

7-H 6.05 dt 15.9, 6.8

1'-H - - -

2'-H 6.85 d 8.1

3'-H 7.08 dd 8.1, 1.8

4'-OH 5.70 s

5'-H 6.80 d 1.8

6'-H - - -

1''-H - - -

2''-H, 6''-H 7.15 d 8.5

3''-H, 5''-H 6.82 d 8.5

4''-OH 5.05 s

Table 2: ¹³C-NMR Spectroscopic Data for Curcumaromin
C (125 MHz, CDCl₃)
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Position Chemical Shift (δ, ppm)

1 30.2

2 38.9

3 72.1

4 43.2

5 20.1

6 132.8

7 128.5

1' 138.2

2' 108.2

3' 119.0

4' 146.5

5' 114.3

6' 145.1

1'' 130.4

2'', 6'' 129.8

3'', 5'' 115.2

4'' 155.0

Table 3: Mass Spectrometry (MS) and Infrared (IR) Data
for Curcumaromin C

Spectroscopic Method Data

EIMS (m/z) 328 [M]⁺, 310, 177, 164, 151, 137, 124, 107

IR (νₘₐₓ, cm⁻¹) 3400 (OH), 1685 (C=O), 1605, 1515 (aromatic)
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Experimental Protocols
The following methodologies describe the isolation and spectroscopic analysis of

Curcumaromin C.

Isolation of Curcumaromin C
The isolation of Curcumaromin C is typically performed from the rhizomes of Curcuma

aromatica. The general workflow is as follows:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b15589605?utm_src=pdf-body
https://www.benchchem.com/product/b15589605?utm_src=pdf-body
https://www.benchchem.com/product/b15589605?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15589605?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Isolation Workflow for Curcumaromin C

Dried Rhizomes of Curcuma aromatica

Extraction with Acetone

Concentration of Acetone Extract

Partitioning between Ethyl Acetate and Water

Ethyl Acetate Fraction

Silica Gel Column Chromatography
(n-hexane-ethyl acetate gradient)

Crude Curcumaromin C Fractions

Preparative HPLC
(ODS, methanol-water)

Pure Curcumaromin C
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Investigative Framework for Curcumaromin C's Bioactivity

Compound

Initial Screening

Mechanism of Action Studies

Preclinical Development

Curcumaromin C
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(e.g., Antioxidant, Anti-inflammatory)
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In vivo Efficacy Models
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ADME/Tox Studies
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To cite this document: BenchChem. [In-Depth Technical Guide to the Spectroscopic Data of
Curcumaromin C]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15589605#spectroscopic-data-for-curcumaromin-c-
nmr-ms-ir]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b15589605#spectroscopic-data-for-curcumaromin-c-nmr-ms-ir
https://www.benchchem.com/product/b15589605#spectroscopic-data-for-curcumaromin-c-nmr-ms-ir
https://www.benchchem.com/product/b15589605#spectroscopic-data-for-curcumaromin-c-nmr-ms-ir
https://www.benchchem.com/product/b15589605#spectroscopic-data-for-curcumaromin-c-nmr-ms-ir
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15589605?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15589605?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

